Cas no 38784-63-3 (Benzenehexacarboxylicacid, dianhydride (9CI))

• Product Name: Benzenehexacarboxylicacid, dianhydride (9CI)
• CAS No: 38784-63-3
• MF: C₁₂H₂O₁₀
• MW: 306.13828420639
• CID: 313522
• PubChem ID: 190983
• Update Time: 2025-04-19

Benzenehexacarboxylicacid, dianhydride (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenehexacarboxylicacid, dianhydride (9CI)
• 1,3,6,8-tetraoxofuro[3,4-e][2]benzofuran-4,5-dicarboxylic acid
• SCHEMBL50753
• 38784-63-3
• Benzenehexacarboxylic acid, dianhydride
• DTXSID30192048
• Mellitic dianhydride

• Inchi： 1S/C12H2O10/c13-7(14)1-2(8(15)16)4-6(12(20)22-10(4)18)5-3(1)9(17)21-11(5)19/h(H,13,14)(H,15,16)
• InChI Key： DIUALWFQMYOAFP-UHFFFAOYSA-N
• SMILES： O1C(C2=C(C(=O)O)C(C(=O)O)=C3C(=O)OC(C3=C2C1=O)=O)=O

Computed Properties

• Exact Mass: 305.96466
• Monoisotopic Mass: 305.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 161Ų

Experimental Properties

• Density: 2.175
• Boiling Point: 809.5°Cat760mmHg
• Flash Point: 317.4°C
• Refractive Index: 1.778
• PSA: 161.34